Cas no 13369-71-6 (Isothiazole, 5-methyl-3-phenyl-)

5-Methyl-3-phenylisothiazole is a heterocyclic compound featuring an isothiazole core substituted with a methyl group at the 5-position and a phenyl ring at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its aromatic and heterocyclic characteristics contribute to its utility in the development of agrochemicals, dyes, and bioactive molecules. The compound exhibits stability under standard conditions and is compatible with various functionalization reactions, enabling further derivatization. Its well-defined molecular framework is advantageous for applications requiring precise structural control, such as ligand design or material science.

Isothiazole, 5-methyl-3-phenyl- structure

13369-71-6 structure

Product Name:Isothiazole, 5-methyl-3-phenyl-

CAS No:13369-71-6

MF:C₁₀H₉NS

MW:175.250160932541

MDL:MFCD31617988

CID:1233914

PubChem ID:12234747

Update Time:2025-05-28

Isothiazole, 5-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

- Isothiazole, 5-methyl-3-phenyl-
- 5-methyl-3-phenyl-1,2-thiazole
- 5-methyl-3-phenylisothiazole
- 13369-71-6
- SCHEMBL12600997
- MDL： MFCD31617988
- Inchi： 1S/C10H9NS/c1-8-7-10(11-12-8)9-5-3-2-4-6-9/h2-7H,1H3
- InChI Key： QHGIJBYILYALFB-UHFFFAOYSA-N
- SMILES： S1C(C)=CC(C2C=CC=CC=2)=N1

Computed Properties

Exact Mass: 175.04567
Monoisotopic Mass: 175.04557046g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 143
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 41.1Å²

Experimental Properties

PSA: 12.89

Isothiazole, 5-methyl-3-phenyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D589758-1g	3-phenyl-5-methylisothiazole	13369-71-6	95%	1g	$1280	2024-08-03
eNovation Chemicals LLC	D589758-1g	3-phenyl-5-methylisothiazole	13369-71-6	95%	1g	$1280	2025-02-27
eNovation Chemicals LLC	D589758-1g	3-phenyl-5-methylisothiazole	13369-71-6	95%	1g	$1280	2025-02-22